Cas no 77072-00-5 (3-(Chloromethyl)benzaldehyde)

• Product Name: 3-(Chloromethyl)benzaldehyde
• CAS No: 77072-00-5
• MF: C₈H₇ClO
• MW: 154.593581438065
• MDL: MFCD19232727
• CID: 548770
• PubChem ID: 22395331
• Update Time: 2025-08-01

3-(Chloromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-(chloromethyl)-
• 3-(chloromethyl)benzaldehyde
• m-(Chloromethyl)benzaldehyde
• 3-Chloromethylbenzaldehyde
• 5-chloromethylbenzaldehyde
• 3-chloromethyl-benzaldehyde
• Benzaldehyde, 3-(chloromethyl)-
• GPNAKRWHQNYWMY-UHFFFAOYSA-N
• SCHEMBL2568174
• AKOS006383244
• DTXSID60625435
• 3-(CHLOROMETHYL)-BENZALDEHYDE
• 77072-00-5
• D93237
• MFCD19232727
• Z1205658947
• AS-60070
• EN300-201286
• DB-228376
• 3-(Chloromethyl)benzaldehyde

• MDL： MFCD19232727
• Inchi： 1S/C8H7ClO/c9-5-7-2-1-3-8(4-7)6-10/h1-4,6H,5H2
• InChI Key： GPNAKRWHQNYWMY-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 154.0185425g/mol
• Monoisotopic Mass: 154.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 64.5 °C(Press: 0.13 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides